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Compound of Interest

Compound Name: Desthiobiotin-PEG4-acid

Cat. No.: B12410201 Get Quote

Essential Safety and Handling Guide for
Desthiobiotin-PEG4-acid
This guide provides crucial safety and logistical information for the proper handling and

disposal of Desthiobiotin-PEG4-acid, ensuring the safety of laboratory personnel and the

integrity of your research.

Product Information and Storage
Desthiobiotin-PEG4-acid is a PEG-based PROTAC linker utilized in the synthesis of

PROTACs (Proteolysis Targeting Chimeras)[1]. It is a non-hazardous chemical, but standard

laboratory precautions should always be observed.
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Identifier Value

Molecular Formula C₂₁H₃₉N₃O₈[2]

Molecular Weight 461.55 g/mol [2]

Purity ≥95%[2]

Appearance Colorless to slightly yellow oil or solid

Storage Temperature
-20°C, protect from light, stored under

nitrogen[2]

Shipping Temperature
Room temperature in the continental US; may

vary elsewhere[2][3]

Personal Protective Equipment (PPE)
While Desthiobiotin-PEG4-acid is not classified as hazardous, appropriate PPE is mandatory

to protect against potential irritation and to maintain a sterile research environment.

Protection Type Recommended PPE
Specifications & Best

Practices

Hand Protection
Nitrile or neoprene gloves

(powder-free)[4]

Inspect gloves before each

use and change immediately

upon contact with the

chemical[5].

Body Protection Laboratory coat

A buttoned, properly fitting lab

coat made of a non-absorbent

material is recommended[4][5].

Eye Protection
Safety glasses with side

shields or safety goggles[6]

Must meet ANSI Z.87.1

standards to protect from

splashes[5].

Respiratory Protection Not generally required.

Use a dust mask or work in a

fume hood if handling the

powdered form to avoid

inhalation[7].
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Handling and Operational Workflow
Adherence to a strict operational workflow minimizes risk and ensures procedural consistency.

Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare Workspace

Retrieve from Storage

Equilibrate to Room Temp

Weigh/Measure

Dissolve/Use

Decontaminate Workspace

Dispose of Waste

Doff PPE
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Click to download full resolution via product page

Diagram: Step-by-step workflow for handling Desthiobiotin-PEG4-acid.

Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

Prepare a clean and decontaminated workspace. Ensure all necessary equipment is

within reach.

Handling:

Retrieve the Desthiobiotin-PEG4-acid container from its -20°C storage.

Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Carefully weigh or measure the required amount of the compound. If in powdered form,

avoid creating dust.

Proceed with dissolving the compound in an appropriate solvent (e.g., DMSO, DMF) or

using it in your experimental setup[8].

Cleanup and Disposal:

Decontaminate the workspace and any non-disposable equipment used.

Dispose of all contaminated waste, including gloves and any single-use equipment, in

designated chemical waste containers.

Carefully remove your PPE, starting with gloves.

First-Aid Measures
In the event of exposure, follow these first-aid guidelines.
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Exposure Route First-Aid Procedure

Inhalation

Not an expected route of exposure under

normal use. If respiratory irritation occurs, move

to fresh air. Consult a physician if symptoms

persist[9].

Skin Contact
Rinse the affected area with plenty of water.

Medical attention is not typically required[9].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. Seek medical advice if

irritation persists[7][9].

Ingestion

Not considered a significant ingestion hazard

under normal laboratory use. If you feel unwell,

seek medical advice[9].

Disposal Plan
Proper disposal is critical to laboratory safety and environmental compliance.

Unused Product: Dispose of unused Desthiobiotin-PEG4-acid in a designated chemical

waste container. Do not dispose of it down the drain[10].

Contaminated Materials: All disposable materials that have come into contact with the

chemical, such as pipette tips, tubes, and gloves, should be placed in a sealed bag and

disposed of as chemical waste.

Local Regulations: Always consult your institution's environmental health and safety (EHS)

department for specific disposal protocols and to ensure compliance with local

regulations[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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